3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-(thiophen-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H15NO2S2/c1-10-5-6-13(8-11(10)2)18(15,16)14-9-12-4-3-7-17-12/h3-8,14H,9H2,1-2H3
• InChI Key: IPUFNQXJHSAQAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CS2)C
• Molecular Formula: C13H15NO2S2
• Molecular Weight: 281.4 g/mol

Description

3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide, also known as TMB-4, is a sulfonamide compound that has been studied for its potential applications in scientific research. TMB-4 is a highly potent and selective inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells.

Mechanism of Action

3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide inhibits CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in extracellular pH, which can inhibit tumor growth and enhance the effectiveness of chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide has been shown to have a significant effect on tumor growth in preclinical studies. It has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in animal models. However, 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide in lab experiments is its high potency and selectivity for CA IX. This makes it a useful tool for studying the role of CA IX in cancer biology. However, one limitation is that 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide research. One direction is to test its safety and efficacy in clinical trials for cancer treatment. Another direction is to explore its potential applications in other areas of research, such as neuroscience and infectious diseases. Additionally, there is potential for the development of new CA IX inhibitors based on the structure of 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with 2-thienylmethanamine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide in high purity.

Scientific Research Applications

3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide has been studied for its potential applications in cancer research. CA IX is overexpressed in many types of cancer cells and plays a role in tumor growth and metastasis. Inhibition of CA IX has been shown to reduce tumor growth and enhance the effectiveness of chemotherapy and radiation therapy. 3,4-dimethyl-N-(2-thienylmethyl)benzenesulfonamide has been shown to be a highly potent and selective inhibitor of CA IX, making it a promising candidate for cancer treatment.